Cas no 1153762-99-2 ((2-Cyano-3-fluoro-phenyl)carbamic Acid tert-Butyl Ester)

(2-Cyano-3-fluoro-phenyl)carbamic Acid tert-Butyl Ester structure
1153762-99-2 structure
Product Name:(2-Cyano-3-fluoro-phenyl)carbamic Acid tert-Butyl Ester
CAS No:1153762-99-2
MF:C12H13FN2O2
MW:236.242226362228
CID:1028705
PubChem ID:43580413
Update Time:2025-04-20

(2-Cyano-3-fluoro-phenyl)carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-cyano-3-fluorophenyl)carbamate
    • tert-butyl N-(2-cyano-3-fluorophenyl)carbamate
    • 1153762-99-2
    • DB-361943
    • EN300-7104182
    • tert-Butyl(2-cyano-3-fluorophenyl)carbamate
    • DTXSID50656197
    • (2-Cyano-3-fluoro-phenyl)-carbamic acid tert-Butyl ester
    • CS-0372298
    • AKOS009596809
    • (2-Cyano-3-fluorophenyl)carbamic acid tert-Butyl ester
    • G10205
    • (2-Cyano-3-fluoro-phenyl)carbamic Acid tert-Butyl Ester
    • Inchi: 1S/C12H13FN2O2/c1-12(2,3)17-11(16)15-10-6-4-5-9(13)8(10)7-14/h4-6H,1-3H3,(H,15,16)
    • InChI Key: URZIIFNBWLCXJJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C#N)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 236.09610582g/mol
  • Monoisotopic Mass: 236.09610582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.1Ų

(2-Cyano-3-fluoro-phenyl)carbamic Acid tert-Butyl Ester Pricemore >>

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